Cas no 2171693-35-7 (3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171693-35-7
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5841132
• PubChem ID: 165512301
• Update Time: 2025-07-17

3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• EN300-1543594
• 3-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid
• 2171693-35-7

• Inchi： 1S/C27H29N3O5/c28-14-6-5-11-24(25(31)29-18-13-12-17(15-18)26(32)33)30-27(34)35-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23-24H,5-6,11-13,15-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NTHPWEBISRFTMR-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(C(CCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 129Ų

Additional information on 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid

Research Brief on 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171693-35-7)

The compound 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171693-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have demonstrated that the compound's unique structure, featuring a cyano group and a cyclopentane carboxylic acid moiety, contributes to its stability and reactivity under various synthetic conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a building block for novel protease inhibitors. The study revealed that derivatives of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid exhibited selective inhibition against several clinically relevant proteases, including those involved in viral replication and inflammatory pathways. These findings suggest that the compound could serve as a promising scaffold for developing new antiviral and anti-inflammatory drugs.

Another area of interest is the compound's application in targeted drug delivery systems. A recent preprint on bioRxiv reported the successful conjugation of this compound with nanoparticle carriers, enabling the efficient delivery of therapeutic peptides to specific cellular targets. The researchers observed enhanced cellular uptake and reduced off-target effects, underscoring the compound's potential in improving the pharmacokinetic properties of peptide-based drugs.

Despite these promising developments, challenges remain in optimizing the compound's synthetic routes and scalability. A 2024 review in Organic Process Research & Development discussed the need for more efficient purification methods to minimize byproduct formation during large-scale production. Advances in continuous flow chemistry and green solvents are expected to address these issues, paving the way for broader industrial adoption.

In conclusion, 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171693-35-7) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. Future studies should focus on expanding its applications in peptide therapeutics, optimizing synthetic protocols, and exploring its mechanism of action in greater detail.